N'-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine

• Molecular Formula: C11H17BrN2
• Molecular Weight: 257.17 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C11H17BrN2/c1-9-8-10(4-5-11(9)12)13-6-7-14(2)3/h4-5,8,13H,6-7H2,1-3H3
• InChI Key: SCJMEHDBCMDOKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCCN(C)C)Br

Description

N'-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine is a useful research compound. Its molecular formula is C11H17BrN2 and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-N,N-dimethylethylamine hydrochloride (372 mg, 2.58 mmol), potassium iodide (428 mg, 2.58 mmol) and triethylamine (0.719 ml, 5.16 mmol) were added to a solution of 4-bromo-3-methylaniline (400 mg, 2.15 mmol) in toluene (5.0 ml), and the mixture was heated with stirring at 110° C. for 17 hours. The reaction mixture was cooled and water was then added, followed by extraction with ethyl acetate. The organic layer was sequentially washed with water and saturated brine and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (dichloromethane-methanol) to give N′-(4-bromo-3-methyl-phenyl)-N,N-dimethyl-ethane-1,2-diamine (100 mg, 18%).